3,3-Difluoro-2,2-dimethylpropanenitrile
Overview
Description
3,3-Difluoro-2,2-dimethylpropanenitrile (DFDMN) is an organic compound that is widely used in scientific research. It is a colorless liquid with a boiling point of 42.7°C, and a melting point of -44.3°C. DFDMN is a versatile compound, with a wide range of applications in both organic synthesis and scientific research. It is commonly used as a reagent in organic synthesis, and is also used as a starting material for the synthesis of other compounds. In scientific research, DFDMN has been used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of laboratory experiments.
Scientific Research Applications
3,3-Difluoro-2,2-dimethylpropanenitrile has been used in a variety of scientific research applications. It has been used in the study of the mechanism of action of enzymes, as well as in the study of the biochemical and physiological effects of drugs and other compounds. It has also been used in the study of the advantages and limitations of laboratory experiments. Additionally, this compound has been used in the study of the effects of environmental pollutants on human health.
Mechanism of Action
3,3-Difluoro-2,2-dimethylpropanenitrile has been shown to interact with a variety of enzymes, including cytochrome P450 enzymes, cytochrome b5, and UDP-glucuronosyltransferases. The mechanism of action of this compound is not fully understood, but it is believed to interact with enzymes by forming a covalent bond with the active site of the enzyme, thus inhibiting its activity. This inhibition of enzyme activity can then lead to changes in the biochemical and physiological effects of drugs and other compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism and excretion of drugs and other compounds. Additionally, this compound has been shown to inhibit the activity of cytochrome b5, which can lead to changes in the biotransformation of drugs and other compounds. Finally, this compound has been shown to inhibit the activity of UDP-glucuronosyltransferases, which can lead to changes in the glucuronidation of drugs and other compounds.
Advantages and Limitations for Lab Experiments
3,3-Difluoro-2,2-dimethylpropanenitrile has several advantages and limitations for laboratory experiments. One of the main advantages of using this compound in laboratory experiments is its low cost and availability. Additionally, this compound is relatively non-toxic and has a low boiling point, making it easy to handle and store. However, this compound is not soluble in water and is not very stable, so it must be handled with care and stored in a cool, dry place.
Future Directions
There are a number of potential future directions for the use of 3,3-Difluoro-2,2-dimethylpropanenitrile in scientific research. One potential direction is the use of this compound as a tool to study the effects of environmental pollutants on human health. Additionally, this compound could be used to study the mechanism of action of enzymes and other proteins, as well as the biochemical and physiological effects of drugs and other compounds. Finally, this compound could be used to study the advantages and limitations of laboratory experiments.
Synthesis Methods
3,3-Difluoro-2,2-dimethylpropanenitrile can be synthesized through a variety of methods. One of the most common methods is the reaction of 2-bromo-2,3-difluoropropene with sodium amide in liquid ammonia. This reaction produces a nitrile, which can then be isolated and purified to obtain a pure sample of this compound. Other methods of synthesis include the reaction of ethyl 2-bromo-2,3-difluoropropionate with sodium amide in liquid ammonia, as well as the reaction of ethyl 2-bromo-2,3-difluoropropionate with sodium azide in dimethylformamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-difluoro-2,2-dimethylpropanenitrile can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,2-dimethylpropanenitrile", "fluorine gas", "sodium hydride", "diethyl ether", "acetic acid", "sulfuric acid", "sodium bicarbonate" ], "Reaction": [ { "Step 1": "2,2-dimethylpropanenitrile is reacted with fluorine gas in the presence of sodium hydride and diethyl ether to yield 2,2-difluoro-2-methylpropanenitrile." }, { "Step 2": "2,2-difluoro-2-methylpropanenitrile is then reacted with acetic acid and sulfuric acid to yield 3,3-difluoro-2-methylpropanenitrile." }, { "Step 3": "Finally, 3,3-difluoro-2-methylpropanenitrile is treated with sodium bicarbonate to yield the desired product, 3,3-difluoro-2,2-dimethylpropanenitrile." } ] } | |
CAS RN |
2106998-42-7 |
Molecular Formula |
C5H7F2N |
Molecular Weight |
119.11 g/mol |
IUPAC Name |
3,3-difluoro-2,2-dimethylpropanenitrile |
InChI |
InChI=1S/C5H7F2N/c1-5(2,3-8)4(6)7/h4H,1-2H3 |
InChI Key |
KCKYBQZUHPXLRY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C#N)C(F)F |
Purity |
95 |
Origin of Product |
United States |
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